Cas no 86533-46-2 (Spirost-5-en-3-ol,6-methyl-, (3b,25R)-(9CI))

• Product Name: Spirost-5-en-3-ol,6-methyl-, (3b,25R)-(9CI)
• CAS No: 86533-46-2
• MF: C₂₈H₄₄O₃
• MW: 428.647169113159
• CID: 724025
• PubChem ID: 21122085
• Update Time: 2025-04-19

Spirost-5-en-3-ol,6-methyl-, (3b,25R)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Spirost-5-en-3-ol,6-methyl-, (3b,25R)-(9CI)
• 5,25R-SPIROSTEN-6-METHYL-3B-OL
• 6-METHYLDIOSGENIN
• 5,25R-SPIROSTEN-6-METHYL-3BETA-OL
• Spirost-5-en-3-ol, 6-methyl-, (3beta,25R)-
• 86533-46-2
• (1S,2S,4S,5'R,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13,19-Pentamethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-ol
• FT-0642047
• 5',7,9,13,19-Pentamethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-ol
• CYANOACETONESODIUMSALT

• Inchi： 1S/C28H44O3/c1-16-6-11-28(30-15-16)18(3)25-24(31-28)14-23-20-12-17(2)22-13-19(29)7-9-26(22,4)21(20)8-10-27(23,25)5/h16,18-21,23-25,29H,6-15H2,1-5H3/t16-,18+,19+,20-,21+,23+,24+,25+,26-,27+,28-/m1/s1
• InChI Key： RJQCTQMDJCNDGK-RKZZQTKVSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC(C)=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]12C)O

Computed Properties

• Exact Mass: 428.32900
• Monoisotopic Mass: 428.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.69000
• LogP: 6.10400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids